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Compound of Interest

Compound Name: 2-(2,2-Difluorocyclopropyl)ethanol

Cat. No.: B180354

Disclaimer: This document provides a summary of available safety and handling information for
2-(2,2-Difluorocyclopropyl)ethanol. Due to the limited publicly available data for this specific
compound, information from related fluorinated alcohols has been included for general
guidance. This guide is intended for use by trained professionals in a laboratory or drug
development setting and should be supplemented with a thorough review of all available
literature and a comprehensive risk assessment before handling this chemical.

Chemical and Physical Properties

Specific, experimentally determined physical and chemical properties for 2-(2,2-
Difluorocyclopropyl)ethanol are not readily available in the public domain. The following
table includes basic identifiers and computed data for the closely related compound, 2-(2,2-
Difluoro-1-methyl-cyclopropyl)-ethanol, to provide an estimation of its characteristics.
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Property Value Source
Chemical Formula CsHsF20 -
Molecular Weight 122.11 g/mol Supplier Data
CAS Number 117284-59-0 Supplier Data
Computed Molecular Weight 136.14 g/mol PubChem
Computed XLogP3 1.4 PubChem
Computed Hydrogen Bond

1 PubChem
Donor Count
Computed Hydrogen Bond

1 PubChem
Acceptor Count
Computed Rotatable Bond

2 PubChem

Count

Hazard Identification and Safety Information

Based on information from chemical suppliers, 2-(2,2-Difluorocyclopropyl)ethanol is

classified as a hazardous substance.

Signal Word: Danger

Hazard Pictograms:

Due to the limitations of the available data, pictograms are not displayed. However, the hazard

statements indicate the following risks:

Acute toxicity (oral and inhalation)

Skin irritation

Eye irritation

Respiratory irritation
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Hazard Statements:

Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H332 Harmful if inhaled.

H335 May cause respiratory irritation.

Precautionary Statements:

A comprehensive set of precautionary statements is not available for this specific compound.

However, based on the hazard statements, the following general precautions are

recommended and are consistent with handling other hazardous fluorinated alcohols:

Precautionary Statements (General

Categor
</ Guidance)
P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P264: Wash
Prevention skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P271:

Use only outdoors or in a

 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-(2,2-
Difluorocyclopropyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180354+#safety-and-handling-guidelines-for-2-2-2-

difluorocyclopropyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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